2-methoxyethyl 4-[(4-tert-butylbenzoyl)amino]benzoate

• IUPAC Name: 2-methoxyethyl 4-[(4-tert-butylbenzoyl)amino]benzoate
• InChI: InChI=1S/C21H25NO4/c1-21(2,3)17-9-5-15(6-10-17)19(23)22-18-11-7-16(8-12-18)20(24)26-14-13-25-4/h5-12H,13-14H2,1-4H3,(H,22,23)
• InChI Key: AJDMNAGLUMADPU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)C(=O)OCCOC
• Molecular Formula: C21H25NO4
• DSSTOX Substance ID: DTXSID20364656
• Molecular Weight: 355.4 g/mol
• CAS RN: 5757-24-4

Description

2-methoxyethyl 4-[(4-tert-butylbenzoyl)amino]benzoate, also known as MBBA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. MBBA is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 453.58 g/mol.

Scientific Research Applications

2-methoxyethyl 4-[(4-tert-butylbenzoyl)amino]benzoate has been extensively studied for its potential applications in various fields, including medicine, material science, and agriculture. In medicine, this compound has been investigated for its anti-inflammatory, analgesic, and anticancer properties. It has been shown to inhibit the production of inflammatory cytokines and reduce pain in animal models. This compound has also been found to induce apoptosis and inhibit the growth of cancer cells in vitro and in vivo.
In material science, this compound has been used as a monomer in the synthesis of polymers with various applications, including drug delivery, tissue engineering, and optoelectronics. This compound-based polymers have been found to have excellent biocompatibility and mechanical properties, making them suitable for biomedical applications.
In agriculture, this compound has been studied for its potential as a herbicide. It has been shown to inhibit the growth of various weed species, making it a promising candidate for weed control.

Mechanism of Action

The mechanism of action of 2-methoxyethyl 4-[(4-tert-butylbenzoyl)amino]benzoate is not fully understood. However, it has been suggested that this compound exerts its biological effects by inhibiting the activity of various enzymes and signaling pathways. For example, this compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory cytokines. This compound has also been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor involved in the regulation of immune and inflammatory responses.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects. In animal models, this compound has been shown to reduce inflammation and pain. It has also been found to induce apoptosis and inhibit the growth of cancer cells. In addition, this compound-based polymers have been shown to have excellent biocompatibility and mechanical properties, making them suitable for biomedical applications.

Advantages and Limitations for Lab Experiments

2-methoxyethyl 4-[(4-tert-butylbenzoyl)amino]benzoate has several advantages for lab experiments. It is relatively easy to synthesize and purify, making it readily available for research purposes. In addition, this compound has been extensively studied, and its biological effects are well documented. However, there are also some limitations to using this compound in lab experiments. For example, this compound is a relatively large molecule, which may limit its ability to penetrate cell membranes and interact with intracellular targets. In addition, the solubility of this compound in aqueous solutions is limited, which may make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on 2-methoxyethyl 4-[(4-tert-butylbenzoyl)amino]benzoate. One area of interest is the development of this compound-based polymers for biomedical applications. These polymers have shown promise in drug delivery, tissue engineering, and optoelectronics, and further research is needed to optimize their properties and applications. Another area of interest is the investigation of this compound as a potential herbicide. This compound has been shown to inhibit the growth of various weed species, and further research is needed to determine its efficacy and safety for agricultural use. Finally, the mechanism of action of this compound is not fully understood, and further research is needed to elucidate its molecular targets and signaling pathways.